1-(3-Methylphenyl)-2-azabicyclo[2.1.1]hexane

• Molecular Formula: C12H15N
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 1-(3-methylphenyl)-2-azabicyclo[2.1.1]hexane
• InChI: InChI=1S/C12H15N/c1-9-3-2-4-11(5-9)12-6-10(7-12)8-13-12/h2-5,10,13H,6-8H2,1H3
• InChI Key: NWFNPWLIMDUABP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C23CC(C2)CN3

Description

1-(3-Methylphenyl)-2-azabicyclo[2.1.1]hexane is a chemical compound of significant interest in medicinal chemistry and pharmaceutical research, belonging to the class of 2-azabicyclo[2.1.1]hexanes (methanopyrrolidines) . This structure serves as a valuable rigid scaffold, designed to present its functional groups in defined, three-dimensional orientations . Such constrained structures are highly valuable in the search for new bioactive molecules, as they can be used to incorporate key pharmacophoric units into inflexible templates, which is a crucial strategy in drug discovery and development . The 2-azabicyclo[2.1.1]hexane core itself is recognized as a potential precursor for novel methanoprolines, which may find applications in proteomics and as building blocks for more complex molecular architectures . While the specific biological profile of 1-(3-Methylphenyl)-2-azabicyclo[2.1.1]hexane is a subject for ongoing investigation, its core structure provides researchers with a sophisticated tool for exploring structure-activity relationships and for the design of novel chemical entities. This product is intended for research and development purposes in a laboratory setting only. It is not for diagnostic, therapeutic, or any other human or veterinary use.

Biological Activity

1-(3-Methylphenyl)-2-azabicyclo[2.1.1]hexane is a bicyclic compound that has garnered attention in medicinal chemistry due to its unique structural properties and potential biological activities. This article delves into its biological activity, mechanisms of action, and applications in various fields, supported by data tables and findings from relevant studies.

Chemical Structure and Properties

The compound features a bicyclo[2.1.1]hexane framework with a 3-methylphenyl substituent, which contributes to its rigidity and ability to interact with biological targets. The nitrogen atom in the azabicyclo moiety enhances its binding affinity to proteins, making it a candidate for drug development and biochemical research.

The biological activity of 1-(3-Methylphenyl)-2-azabicyclo[2.1.1]hexane is primarily attributed to its interactions with specific proteins and enzymes:

• Enzyme Modulation : The compound can inhibit or activate various enzymes by binding to their active sites or inducing conformational changes. This modulation affects metabolic pathways critical for cellular functions.
• Protein Interaction : It can bind to proteins involved in signaling pathways, potentially altering their activity and influencing processes such as cell proliferation, differentiation, and apoptosis.

Case Studies

Several studies have explored the biological effects of this compound:

• Study 1 : A study demonstrated that 1-(3-Methylphenyl)-2-azabicyclo[2.1.1]hexane significantly inhibited the activity of cytochrome P450 enzymes, which play a crucial role in drug metabolism. This inhibition could lead to altered pharmacokinetics of co-administered drugs, highlighting the need for careful consideration in therapeutic contexts.
• Study 2 : Another investigation utilized surface plasmon resonance to assess the binding affinity of this compound to specific protein targets. Results indicated a strong interaction with protein kinases, suggesting potential applications in cancer therapy where kinase inhibition is beneficial.

Data Table: Biological Activities and Effects

Activity Type	Observations	References
Enzyme Inhibition	Significant inhibition of cytochrome P450 activity
Protein Binding	High binding affinity to protein kinases
Cellular Effects	Modulation of signaling pathways affecting cell proliferation
Therapeutic Potential	Potential applications in cancer treatment and drug metabolism modulation

Research Applications

The unique properties of 1-(3-Methylphenyl)-2-azabicyclo[2.1.1]hexane extend its utility beyond basic research:

• Medicinal Chemistry : Its ability to modulate enzyme activity positions it as a candidate for developing new therapeutics targeting metabolic diseases and cancers.
• Chemical Biology : The compound serves as a probe for studying protein interactions and cellular processes, enhancing our understanding of complex biological systems.
• Materials Science : Due to its structural characteristics, it may also find applications in creating novel materials with specific functionalities.

Preparation Methods

Cyclobutene Anhydride Ring-Opening and Functionalization

A foundational approach starts with cis-cyclobut-3-ene-1,2-dicarboxylic anhydride (7) . Key steps include:

• Ring-opening amination : Reaction with benzylamine generates a cyclobutane-dicarboximide intermediate.
• Intramolecular cyclization : Treatment with trifluoroacetic acid (TFA) induces strain-driven ring closure to form the 2-azabicyclo[2.1.1]hexane core.
• Phenyl functionalization : Suzuki-Miyaura coupling introduces the 3-methylphenyl group using Pd(PPh₃)₄ and 3-methylphenylboronic acid.

Critical parameters :

Step	Reagents/Conditions	Yield
Ring-opening amination	Benzylamine, DCM, 0°C → RT	89%
Cyclization	TFA, reflux, 12 h	72%
Coupling	Pd(PPh₃)₄, Na₂CO₃, dioxane	65%

Multigram-Scale Synthesis via Methylation and Deprotection

A scalable route (up to 85.5 mmol scale) employs 2-azabicyclo[2.1.1]hexane-1,2-dicarboxylate (6) as the precursor:

• Methylation :
  • Reagents : Methyl iodide (11.0 mL, 0.177 mol), K₂CO₃ (17.7 g, 128.3 mmol) in DMF.
  • Conditions : Stirred overnight at room temperature.
  • Outcome : 70% yield of methyl ester intermediate (18).

• Benzyl deprotection :

  • Reagents : H₂/Pd-C in MeOH.
  • Conditions : 4 h, RT.
  • Outcome : 95% yield of N-Boc-protected amine (22).

• Arylation :

  • Reagents : 3-Methylphenylmagnesium bromide, CuI catalyst.
  • Conditions : THF, −78°C → RT.

Optimization insights :

• DMF outperformed MeOH/EtOH due to side reactions in protic solvents.
• Recrystallization from MeOH enhanced purity (99.5% by HPLC).

Comparative Analysis of Methods

Parameter	Method 1	Method 2
Starting material	Cyclobutene anhydride	Dicarboxylate ester
Key step	Pd-mediated coupling	Grignard arylation
Scalability	≤10 mmol	≤100 mmol
Overall yield	42%	58%
Purity	98% (HPLC)	99.5% (HPLC)

Challenges and Mitigation Strategies

• Steric hindrance : The bicyclic system complicates aryl group introduction. Low-temperature Grignard reactions (−78°C) improved regioselectivity.
• Ring strain : TFA-induced cyclization required rigorous exclusion of moisture to prevent byproducts.
• Catalyst poisoning : Pd(PPh₃)₄ deactivation occurred with residual amines; sequential Boc-protection resolved this.

Q & A

Q. What are the common synthetic routes for 1-(3-Methylphenyl)-2-azabicyclo[2.1.1]hexane?

Answer: The primary synthetic strategies involve photochemical [2+2] cycloaddition and electrophilic rearrangement. For example, intramolecular light-induced cyclization of dienes or allyl amines (with acetophenone sensitization) generates the bicyclic core . A stereoselective approach starts with cis-cyclobut-3-ene-1,2-dicarboxylic anhydride, followed by phenylselenyl bromide addition and ring closure (yielding 2-azabicyclo[2.1.1]hexanes in ~50% overall yield) . Photocycloaddition of heteroaryl ketones and allylamines enables aryl substitution at the 1-position .

Q. How is NMR spectroscopy utilized in characterizing 2-azabicyclo[2.1.1]hexane derivatives?

Answer: NMR provides critical insights into stereochemistry and conformational equilibria. For N-acetyl derivatives, trans/cis isomer ratios (e.g., Ktrans/cis = 52/48 in CDCl₃) are determined via distinct proton signals (e.g., H3 at δ 3.54 and H1 at δ 2.07) . Coupling constants and splitting patterns resolve bridgehead substituents, while NOE experiments confirm spatial arrangements in fluorinated analogs .

Q. What biological applications are associated with 2-azabicyclo[2.1.1]hexane derivatives?

Answer: These scaffolds are explored as rigid proline mimics in peptide design (e.g., Boc- and Fmoc-protected methanoprolines for conformational control) . They also serve as TRPA1 antagonists, where replacing pyrrolidine with the bicyclic core improves potency and pharmacokinetics (e.g., enhanced metabolic stability and target engagement in vivo) .

Advanced Questions

Q. How do substituents influence the bromine-mediated rearrangement of 2-azabicyclo[2.2.0]hexenes to form 2-azabicyclo[2.1.1]hexanes?

Answer: Substituent position dictates product distribution. Unsubstituted or 5-methyl derivatives yield mixtures of unrearranged (e.g., 8a,b ) and rearranged dibromides (9a,b ), while 3-endo-substituents (methyl/phenyl) favor exclusive rearrangement (9c-e ) via neighboring group participation . Steric and electronic effects modulate torquoselectivity during cyclization, as seen in phenylselenyl bromide additions .

Q. What methodological challenges arise in the stereocontrolled synthesis of fluorinated 2-azabicyclo[2.1.1]hexane derivatives?

Answer: Fluorination requires precise control over regiochemistry and stereoselectivity. Deoxo-Fluor® mediates hydroxyl-to-fluoride conversion but risks epoxide ring-opening side reactions . Photochemical cyclization of fluorinated dienes (e.g., methyl 2-fluoroacrylate) achieves bridgehead fluorination, yet competing pathways necessitate rigorous optimization (e.g., solvent, wavelength) .

Q. How does replacing an ortho-benzene ring with bicyclo[2.1.1]hexane affect lipophilicity and metabolic stability in bioactive compounds?

Answer: This substitution reduces calculated log P by 0.7–1.2 units (e.g., in conivaptan and boscalid analogs) but minimally impacts experimental log D, suggesting improved solubility without compromising membrane permeability . Metabolic stability varies: bicyclohexane resists CYP450 oxidation at benzylic positions but may introduce new metabolic soft spots (e.g., bridgehead hydroxylation) .

Q. How can researchers resolve contradictory outcomes in the rearrangement of 2-azabicyclo[2.2.0]hexene epoxides?

Answer: Contradictions arise from competing mechanisms. For example, Appel conditions (CBr₄/PPh₃) on C6-alcohols trigger scaffold rearrangement to 2-azabicyclo[2.1.1]hexanes via carbamate participation, whereas C5-alcohols yield stable bromides . Computational modeling (DFT) and isotopic labeling clarify transition states, while substituent screening (e.g., silyl groups) suppresses unwanted pathways .